Cas no 2228742-35-4 (1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol
• CAS No: 2228742-35-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6452864
• PubChem ID: 165709933
• Update Time: 2025-06-27

1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol
• EN300-1820310
• 2228742-35-4

• Inchi： 1S/C10H14N2O4/c1-10(13,6-11)7-3-4-9(16-2)8(5-7)12(14)15/h3-5,13H,6,11H2,1-2H3
• InChI Key： DOWUXHCYDMTNCN-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Additional information on 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol

Professional Introduction to 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol (CAS No. 2228742-35-4)

1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol, with the CAS number 2228742-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural configuration, exhibits potential applications in the synthesis of bioactive molecules and has been the subject of extensive studies in academic and industrial settings.

The molecular structure of 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol consists of a propan-2-ol backbone substituted with a 4-methoxy-3-nitrophenyl group. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents. The presence of both amino and hydroxyl functional groups provides multiple sites for chemical modification, enabling the creation of a diverse array of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing nitro and methoxy substituents. These groups are known to influence the electronic properties and reactivity of molecules, making them valuable in drug design. Studies have shown that nitroaromatic compounds can serve as precursors for the development of antimicrobial, anti-inflammatory, and anticancer agents. The methoxy group, on the other hand, can enhance solubility and metabolic stability, which are crucial factors in drug formulation.

Recent research published in leading scientific journals has highlighted the potential of 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol as a key intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in cancer progression. The study utilized computational modeling and high-throughput screening to identify promising candidates for further development.

The synthesis of 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and selective hydrogenation have been employed to achieve high yields and purity. These methods are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol have also been subjects of investigation. In vitro studies have revealed that this compound exhibits moderate solubility in water and oil-based media, suggesting its potential for oral and topical administration. Additionally, preliminary toxicity studies indicate that it is well-tolerated at moderate doses, although further research is needed to fully assess its safety profile.

The industrial significance of 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol extends beyond academic research. Pharmaceutical companies are increasingly seeking novel intermediates that can be incorporated into drug candidates with improved efficacy and reduced side effects. The unique structural features of this compound make it an attractive candidate for further exploration in drug discovery programs.

In conclusion, 1-amino-2-(4-methoxy-3-nitrophenyl)propan-2-ol (CAS No. 2228742-35-4) represents a promising compound with diverse applications in pharmaceutical chemistry. Its structural configuration and functional groups offer opportunities for the development of innovative therapeutic agents. Ongoing research continues to uncover new possibilities for its use in medicine, highlighting its importance as a valuable intermediate in synthetic chemistry.